Cas no 120447-91-8 (Alanine, 2-methyl-,potassium salt (1:1))

• Product Name: Alanine, 2-methyl-,potassium salt (1:1)
• CAS No: 120447-91-8
• MF: C₄H₉KNO₂
• MW: 142.218062162399
• CID: 105006
• PubChem ID: 88383321
• Update Time: 2025-04-18

Alanine, 2-methyl-,potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Alanine, 2-methyl-,potassium salt (1:1)
• 2-AMINOISOBUTYRIC ACID POTASSIUM SALT
• potassium 2-amino-2-methylpropionate octahydrate
• AIB potassiuM salt
• SCHEMBL8902015
• 120447-91-8
• 2-amino-2-methylpropanoic acid;potassium

• Inchi： 1S/C4H9NO2.K/c1-4(2,5)3(6)7;/h5H2,1-2H3,(H,6,7);
• InChI Key： HDRMIDCDIDQPFC-UHFFFAOYSA-N
• SMILES： [K].OC(C(C)(C)N)=O

Computed Properties

• Exact Mass: 285.10400
• Monoisotopic Mass: 142.02703501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 139.99000
• LogP: -1.34050

Alanine, 2-methyl-,potassium salt (1:1) Security Information

• Hazard Category Code： 22-35
• Safety Instruction： S26; S28; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R22; R35